Cas no 2034506-86-8 (N-3-methyl-4-({2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}sulfamoyl)phenylacetamide)

• Product Name: N-3-methyl-4-({2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}sulfamoyl)phenylacetamide
• CAS No: 2034506-86-8
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 5352182
• Update Time: 2025-10-23

N-3-methyl-4-({2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-4-(N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenyl)acetamide
• N-[3-methyl-4-[2-(2-pyridin-2-ylimidazol-1-yl)ethylsulfamoyl]phenyl]acetamide
• N-3-methyl-4-({2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}sulfamoyl)phenylacetamide

• Inchi： 1S/C19H21N5O3S/c1-14-13-16(23-15(2)25)6-7-18(14)28(26,27)22-10-12-24-11-9-21-19(24)17-5-3-4-8-20-17/h3-9,11,13,22H,10,12H2,1-2H3,(H,23,25)
• InChI Key： AWBRXMCKCKHGDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCCN1C=CN=C1C1C=CC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 624
• XLogP3: 0.8
• Topological Polar Surface Area: 114

Additional information on N-3-methyl-4-({2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}sulfamoyl)phenylacetamide

N-3-Methyl-4-{[2-(2-Pyridinyl)-1H-imidazol-1-ylethyl]sulfamoyl}phenylacetamide: A Comprehensive Overview

N-3-Methyl-4-{[2-(2-pyridinyl)-1H-imidazol-1-ylethyl]sulfamoyl}phenylacetamide, identified by the CAS number 2034506-86-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a pyridine ring, an imidazole moiety, and a sulfonamide group, all of which contribute to its versatile reactivity and functionality.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such multi-functionalized molecules, making them accessible for further research and development. The presence of the pyridine ring introduces aromatic stability and potential for π-interactions, while the imidazole group enhances hydrogen bonding capabilities and acts as a potential site for metal coordination.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its sulfonamide group is known to exhibit strong bioavailability and pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the methyl group attached to the phenyl ring may influence the compound's lipophilicity, thereby affecting its absorption and distribution profiles in biological systems.

The structural complexity of this compound also makes it an attractive target for computational chemistry studies. Researchers have employed molecular docking techniques to explore its potential interactions with various biological targets, such as enzymes and receptors. These studies have provided valuable insights into its binding affinities and selectivity profiles, paving the way for its application in therapeutic interventions.

In terms of industrial applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block in material science. Its ability to form hydrogen bonds and engage in π-interactions makes it suitable for applications in supramolecular chemistry and self-assembling systems.

Furthermore, the environmental impact of this compound has been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for large-scale production and use. These findings are crucial for ensuring sustainable practices in chemical manufacturing.

In conclusion, N-3-methyl-4-{[2-(2-pyridinyl)-1H-imidazol-1-ylethyl]sulfamoyl}phenylacetamide (CAS No: 2034506-86-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and computational methodologies, positions it as a valuable asset in both academic research and industrial development.